1-(tert-butoxy)-3-chloro-2-methoxycyclobutane
Overview
Description
1-(tert-Butoxy)-3-chloro-2-methoxycyclobutane, also known as t-BOC-Cl-MOC, is an organic compound used as a reagent in organic synthesis. It is a colorless liquid with a boiling point of 145°C and a mild odor. t-BOC-Cl-MOC is used in a variety of synthetic reactions, such as the protection of alcohols, the synthesis of amides, and the synthesis of heterocyclic compounds.
Scientific Research Applications
T-BOC-Cl-MOC is used as a reagent in organic synthesis, primarily for the protection of alcohols, the synthesis of amides, and the synthesis of heterocyclic compounds. It is also used in the synthesis of peptide and peptidomimetic compounds for use in drug discovery and development.
Mechanism of Action
T-BOC-Cl-MOC acts as a protecting group for alcohols, allowing them to be used in a variety of synthetic reactions without being attacked by other reagents. It is also used as a reagent in the synthesis of amides and heterocyclic compounds.
Biochemical and Physiological Effects
1-(tert-butoxy)-3-chloro-2-methoxycyclobutane is not known to have any biochemical or physiological effects in humans or animals. It is not known to be toxic or to have any adverse effects on the environment.
Advantages and Limitations for Lab Experiments
T-BOC-Cl-MOC has several advantages for use in lab experiments. It is a colorless liquid with a mild odor, making it easy to work with. It is also stable and can be stored at room temperature. The main limitation of 1-(tert-butoxy)-3-chloro-2-methoxycyclobutane is that it is highly reactive and can easily react with other reagents, so it must be handled with care.
Future Directions
The use of 1-(tert-butoxy)-3-chloro-2-methoxycyclobutane in organic synthesis is likely to continue to grow as researchers explore new applications for this versatile reagent. Potential future directions include the use of 1-(tert-butoxy)-3-chloro-2-methoxycyclobutane in the synthesis of peptide and peptidomimetic compounds for use in drug discovery and development, as well as the use of 1-(tert-butoxy)-3-chloro-2-methoxycyclobutane in the synthesis of other organic compounds. Additionally, further research could be conducted to explore the potential of 1-(tert-butoxy)-3-chloro-2-methoxycyclobutane as a protecting group for other functional groups.
Synthesis Methods
T-BOC-Cl-MOC is synthesized by the reaction of tert-butyl chloroformate and 2-methoxycyclobutanol in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is carried out at a temperature of 80-90°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(tert-butoxy)-3-chloro-2-methoxycyclobutane involves the reaction of tert-butyl 3-chloro-2-methoxycyclobutane-1-carboxylate with sodium methoxide followed by acidification to obtain the final product.", "Starting Materials": [ "tert-butyl 3-chloro-2-methoxycyclobutane-1-carboxylate", "sodium methoxide", "acid" ], "Reaction": [ "Add tert-butyl 3-chloro-2-methoxycyclobutane-1-carboxylate to a reaction flask", "Add sodium methoxide to the reaction flask and stir for several hours", "Acidify the reaction mixture to obtain the final product, 1-(tert-butoxy)-3-chloro-2-methoxycyclobutane" ] } | |
CAS RN |
1564986-47-5 |
Product Name |
1-(tert-butoxy)-3-chloro-2-methoxycyclobutane |
Molecular Formula |
C9H17ClO2 |
Molecular Weight |
192.7 |
Purity |
95 |
Origin of Product |
United States |
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